Cas no 2138515-82-7 (4-amino-N-ethyl-5-(trifluoromethyl)azepane-1-carboxamide)

• Product Name: 4-amino-N-ethyl-5-(trifluoromethyl)azepane-1-carboxamide
• CAS No: 2138515-82-7
• MF: C₁₀H₁₈F₃N₃O
• MW: 253.264632701874
• CID: 5302544
• Update Time: 2025-07-02

4-amino-N-ethyl-5-(trifluoromethyl)azepane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-amino-N-ethyl-5-(trifluoromethyl)azepane-1-carboxamide
• 1H-Azepine-1-carboxamide, 4-amino-N-ethylhexahydro-5-(trifluoromethyl)-

• Inchi： 1S/C10H18F3N3O/c1-2-15-9(17)16-5-3-7(10(11,12)13)8(14)4-6-16/h7-8H,2-6,14H2,1H3,(H,15,17)
• InChI Key： QLRSRFPEGCKVQV-UHFFFAOYSA-N
• SMILES： FC(C1CCN(C(NCC)=O)CCC1N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 270
• XLogP3: 0.9
• Topological Polar Surface Area: 58.4

Additional information on 4-amino-N-ethyl-5-(trifluoromethyl)azepane-1-carboxamide

Introduction to 4-amino-N-ethyl-5-(trifluoromethyl)azepane-1-carboxamide (CAS No. 2138515-82-7) and Its Emerging Applications in Chemical Biology

The compound 4-amino-N-ethyl-5-(trifluoromethyl)azepane-1-carboxamide (CAS No. 2138515-82-7) represents a significant advancement in the realm of chemical biology, particularly in the design and development of novel therapeutic agents. Its unique structural framework, characterized by a fused azepane ring system substituted with a trifluoromethyl group and an N-ethylamino moiety, positions it as a versatile scaffold for pharmacological exploration. This introduction delves into the compound's chemical profile, its potential biological activities, and its relevance to contemporary research efforts.

The molecular structure of 4-amino-N-ethyl-5-(trifluoromethyl)azepane-1-carboxamide (CAS No. 2138515-82-7) exhibits a cyclic amine core, which is a common motif in bioactive molecules. The presence of the trifluoromethyl group at the 5-position introduces electronic and steric effects that can modulate binding interactions with biological targets. This substitution pattern is particularly noteworthy, as trifluoromethyl groups are frequently employed in drug discovery due to their ability to enhance metabolic stability and binding affinity. The N-ethylamino side chain further contributes to the compound's pharmacophoric features, offering opportunities for further derivatization and optimization.

In recent years, there has been growing interest in azepane derivatives as pharmacological tools. These heterocyclic compounds have demonstrated promise in various therapeutic areas, including central nervous system disorders, inflammation, and cancer. The specific modification of 4-amino-N-ethyl-5-(trifluoromethyl)azepane-1-carboxamide (CAS No. 2138515-82-7) may confer unique properties that make it suitable for targeting specific biological pathways. For instance, its structural similarity to known bioactive agents suggests potential interactions with enzymes or receptors involved in disease mechanisms.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. The combination of the azepane core with the trifluoromethyl and N-ethylamino substituents creates a rich scaffold for structure-based drug design. Computational modeling studies have indicated that such derivatives may exhibit favorable interactions with protein targets, making them candidates for further investigation. Moreover, the presence of multiple functional groups allows for diverse chemical modifications, enabling researchers to fine-tune properties such as solubility, bioavailability, and target specificity.

The relevance of 4-amino-N-ethyl-5-(trifluoromethyl)azepane-1-carboxamide (CAS No. 2138515-82-7) is further underscored by its connection to cutting-edge research in medicinal chemistry. Recent studies have highlighted the importance of fluorinated aromatic and heterocyclic compounds in developing next-generation therapeutics. The trifluoromethyl group, in particular, has been shown to improve pharmacokinetic profiles and enhance receptor binding affinity. By incorporating this moiety into an azepane framework, researchers aim to harness these benefits while exploring new therapeutic possibilities.

From a synthetic chemistry perspective, 4-amino-N-ethyl-5-(trifluoromethyl)azepane-1-carboxamide (CAS No. 2138515-82-7) presents an intriguing challenge due to its complex architecture. The synthesis of this compound requires careful consideration of reaction conditions and intermediates to ensure high yield and purity. Advances in synthetic methodologies have made it possible to construct such molecules more efficiently than ever before, but optimizing processes remains crucial for scalability and cost-effectiveness. Collaborative efforts between organic chemists and biologists are essential to bridge the gap between laboratory synthesis and clinical application.

The biological evaluation of 4-amino-N-ethyl-5-(trifluoromethyl)azepane-1-carboxamide (CAS No. 2138515-82-7) has begun to reveal its potential therapeutic applications. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain enzymes or receptors implicated in diseases such as cancer and neurodegeneration. While these findings are promising, further research is needed to validate these effects in vitro and in vivo. High-throughput screening assays are being employed to identify potential biological activities more rapidly, allowing researchers to prioritize compounds for detailed investigation.

In conclusion,4-amino-N-ethyl-trifluoromethyiazepanecarboxamide CAS NO: 2138515827 represents a significant contribution to the field of chemical biology. Its unique structural features offer opportunities for designing novel therapeutic agents with enhanced efficacy and selectivity。 As research continues，this compound is likely to play an increasingly important role in drug discovery efforts aimed at addressing unmet medical needs。 The intersection of synthetic chemistry， computational modeling，and biological evaluation underscores the interdisciplinary nature of modern medicinal chemistry， where compounds like this one hold great promise for future advancements。